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Compound of Interest

Compound Name: Meleagrine

Cat. No.: B1255016 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-species comparison of Meleagrine production,

focusing on the genetic determinants, biosynthetic pathways, and methodologies for

quantification. Meleagrine, a prenylated indole alkaloid with a complex triazaspirocyclic

skeleton, has garnered significant interest for its potential pharmacological activities.

Understanding its production across different fungal species is crucial for optimizing yield and

exploring its therapeutic applications.

Quantitative Production of Meleagrine
Meleagrine production is predominantly associated with the fungal genus Penicillium.

However, significant variations exist between species, primarily due to differences in their

genetic makeup. While some species are prolific producers, others lack the necessary

enzymatic machinery for its biosynthesis. The following table summarizes the known

Meleagrine production capabilities of selected Penicillium species.
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Fungal Species
Meleagrine
Production
Capability

Reported Yield
Key Genetic
Determinants

Penicillium

chrysogenum
Producer

Not consistently

reported in

comparative studies

Possesses the

complete

roquefortine/meleagrin

gene cluster.

Penicillium crustosum Producer

Detected, but

quantitative data is

limited.[1]

Presumed to have a

functional meleagrin

biosynthetic pathway.

Penicillium commune Producer

Isolated from this

species, indicating

production capability.

Contains genes for

meleagrin

biosynthesis.

Penicillium sp.

OUCMDZ-1435
Producer

Up to 335 mg/L under

optimized

fermentation

conditions.[2]

Specific gene cluster

not detailed in the

available literature.

Penicillium roqueforti Non-producer
Does not produce

Meleagrine.[3][4]

Contains a truncated

roquefortine/meleagrin

gene cluster lacking

the genes required for

the conversion of

roquefortine C to

Meleagrine.[3][4]

Biosynthetic Pathway of Meleagrine
The biosynthesis of Meleagrine is intricately linked to the production of another mycotoxin,

roquefortine C. In Penicillium chrysogenum, a well-studied model organism for this pathway, a

dedicated gene cluster orchestrates a series of enzymatic reactions to synthesize these

complex molecules. The pathway begins with the condensation of L-tryptophan and L-histidine

and proceeds through several intermediates. In species like P. roqueforti, the pathway

terminates at roquefortine C due to the absence of key enzymes responsible for the

subsequent conversion steps that lead to Meleagrine.[3][4]
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Precursors

Biosynthetic Pathway Species-Specific Production
L-Tryptophan

Intermediate A

L-Histidine

Roquefortine C Intermediate B
P. chrysogenum specific enzymes

Penicillium roqueforti

Multiple Steps
Meleagrine

P. chrysogenum specific enzymes
Penicillium chrysogenum
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Discovery, Antitumor Activity, and Fermentation Optimization of Roquefortines from
Penicillium sp. OUCMDZ-1435 - PMC [pmc.ncbi.nlm.nih.gov]

3. A natural short pathway synthesizes roquefortine C but not meleagrin in three different
Penicillium roqueforti strains - PubMed [pubmed.ncbi.nlm.nih.gov]

4. Secondary Metabolites Produced by the Blue-Cheese Ripening Mold Penicillium
roqueforti; Biosynthesis and Regulation Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [A Comparative Guide to Meleagrine Production Across
Fungal Species]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1255016#cross-species-comparison-of-meleagrine-
production]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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